molecular formula C11H10O2S2 B8801343 2-Tosylthiophene CAS No. 5713-57-5

2-Tosylthiophene

Cat. No.: B8801343
CAS No.: 5713-57-5
M. Wt: 238.3 g/mol
InChI Key: WRVXLDHHLTUSJG-UHFFFAOYSA-N
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Description

2-Tosylthiophene is a useful research compound. Its molecular formula is C11H10O2S2 and its molecular weight is 238.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

5713-57-5

Molecular Formula

C11H10O2S2

Molecular Weight

238.3 g/mol

IUPAC Name

2-(4-methylphenyl)sulfonylthiophene

InChI

InChI=1S/C11H10O2S2/c1-9-4-6-10(7-5-9)15(12,13)11-3-2-8-14-11/h2-8H,1H3

InChI Key

WRVXLDHHLTUSJG-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)C2=CC=CS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of p-toluenesulfonyl chloride (3 g, 15.7 mmol) and zinc chloride (3 g, 21.3 mmol) in acetonitrile (30 mL) was heated to reflux and thiophene (2.4 g, 28.5 mmol) was added dropwise. After refluxing for 4 h the mixture was cooled to rt and filtered through Celite. The filtrate was concentrated in vacuo and then 100 mL of sodium hydroxide (2 N) was added. The mixture was extracted with ethyl acetate (3×60 mL) and the combined organic layers were washed with hydrochloric acid (10%, 50 mL) and brine (100 mL), dried over anhydrous magnesium sulfate and filtered. The solvent was evaporated in vacuo and the product was purified by flash chromatography eluting with dichloromethane/hexane (2:3) to give the title compound (0.54 g, 15 mmol).
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
3 g
Type
catalyst
Reaction Step One
Quantity
2.4 g
Type
reactant
Reaction Step Two

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